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Compound of Interest

Compound Name: Gallium(III) bromide

Cat. No.: B077593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

preparation of anhydrous Gallium(III) bromide (GaBr₃). Gallium(III) bromide is a versatile

Lewis acid catalyst used in various organic transformations. Its preparation in an anhydrous

form is critical for its reactivity and the success of subsequent applications. This document

outlines the established method of direct synthesis from elemental gallium and bromine,

detailing the experimental protocol, purification, and handling procedures.

Physical and Chemical Properties
Anhydrous Gallium(III) bromide is a white, crystalline, and hygroscopic solid.[1][2][3] It is

crucial to handle the compound in a moisture-free environment as it reacts exothermically with

water.[1] In the solid state, it primarily exists as a dimer, Ga₂Br₆.[1] Key quantitative data for

Gallium(III) bromide are summarized in the table below.
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Property Value References

Molar Mass 309.435 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 121.5 °C [1]

Boiling Point 279 °C

Density 3.69 g/cm³ [1]

Gallium Content (Calc.) 22.53% [4]

Gallium Content (Found) 22.43% [4]

Bromine Content (Calc.) 77.47% [4]

Bromine Content (Found) 77.31% [4]

Synthesis of Anhydrous Gallium(III) Bromide
The most direct and established method for the preparation of anhydrous Gallium(III) bromide
is the direct combination of the elements in a vacuum.[1][4] This method, while straightforward,

requires careful attention to the exclusion of air and moisture to ensure the purity of the final

product.

Experimental Protocol
This protocol is adapted from the method described by Johnson and Parsons in the Journal of

the American Chemical Society.[4]

Materials:

High-purity metallic gallium

Bromine, dried over phosphorus pentoxide

Apparatus for reaction under vacuum (as depicted in the workflow diagram)

Procedure:
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Apparatus Preparation: A specialized glass apparatus is required, consisting of two bulbs

connected by a tube. The first bulb (A) will contain the metallic gallium, and the second bulb

(B) will be used for the distillation and collection of the product. The entire apparatus must be

thoroughly cleaned and dried.

Reactant Preparation:

A known quantity of high-purity metallic gallium is placed into the first bulb (A) of the

apparatus.

A stoichiometric excess of dried bromine is introduced into the apparatus.

Reaction:

The apparatus is evacuated to remove air and any residual moisture.

The gallium in bulb A is gently heated. The reaction with bromine is exothermic and will

proceed readily.

The Gallium(III) bromide forms as a gas and will sublime and crystallize in the cooler

parts of the apparatus.

Purification:

After the initial reaction is complete, any unreacted bromine is removed by cooling a

portion of the apparatus with a cold bath (e.g., dry ice/acetone) to condense the bromine,

which can then be sealed off.

The crude Gallium(III) bromide is then purified by sublimation. The bulb containing the

crude product (A) is heated, and the purified Gallium(III) bromide sublimes and

condenses in the clean, cooler collection bulb (B).

Product Isolation and Storage:

Once the sublimation is complete, the collection bulb (B) containing the pure, white

crystalline Gallium(III) bromide is sealed off under vacuum.
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The anhydrous Gallium(III) bromide should be stored in a sealed container under an inert

atmosphere (e.g., nitrogen or argon) in a desiccator to prevent decomposition due to

moisture.

Experimental Workflow
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Workflow for the Synthesis of Anhydrous Gallium(III) Bromide

Preparation

Reaction

Purification

Isolation & Storage

Place Gallium in Reaction Bulb (A)

Introduce Dried Bromine

Evacuate Apparatus

Gently Heat Gallium

Exothermic Reaction Forms Gaseous GaBr3

Remove Excess Bromine via Cold Trap

Sublime Crude GaBr3 from Bulb A to Bulb B

Seal Collection Bulb (B) Under Vacuum

Store Anhydrous GaBr3 Under Inert Atmosphere

Click to download full resolution via product page

Caption: Workflow for the Synthesis of Anhydrous Gallium(III) Bromide.
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Safety and Handling
Anhydrous Gallium(III) bromide is a corrosive material that can cause severe skin burns and

eye damage.[2] It reacts violently with water, releasing heat. Therefore, all handling should be

performed in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.[2] In

case of contact, immediately flush the affected area with copious amounts of water and seek

medical attention. Due to its hygroscopic nature, it should be stored in a tightly sealed

container under an inert atmosphere.[2]

Logical Relationship of Synthesis Steps
The synthesis of anhydrous Gallium(III) bromide follows a logical progression from reactant

preparation to final product isolation, with each step being critical for the purity and yield of the

final product. The relationship between these steps is illustrated in the diagram below.
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Logical Progression of Anhydrous GaBr3 Synthesis

High-Purity Reactants
(Gallium & Dried Bromine)

Controlled Reaction Conditions
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Caption: Logical Progression of Anhydrous GaBr3 Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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